8-(2-methoxybenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-methoxybenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H19N3O4/c1-18-14(21)16(17-15(18)22)7-9-19(10-8-16)13(20)11-5-3-4-6-12(11)23-2/h3-6H,7-10H2,1-2H3,(H,17,22)
• InChI Key: UUBKIEZVFSCBRO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)C(=O)C3=CC=CC=C3OC)NC1=O
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• CAS No.: 1021214-14-1

Description

The compound “8-(2-methoxybenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a key intermediate in the synthesis of spirotetramat. Spirotetramat is a second-generation insecticide developed by Bayer CropScience under the brand name Movento. It has a good efficacy and safety for crops.

Synthesis Analysis

The compound was synthesized by catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material. Spirotetramat was obtained in an overall yield of 20.4% by a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation. The advantages of the proposed method are mild conditions, simple operation, and good to excellent yields in each step.

Chemical Reactions Analysis

The synthesis of “this compound” involves several chemical reactions including catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction. Further reactions to produce spirotetramat include hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation.

Mechanism of Action

Target of Action

• These targets are promising candidates for therapeutic intervention in necroptosis-related diseases .

Mode of Action

• The compound likely interacts with these kinases, inhibiting their activity and preventing necroptosis .

Biochemical Pathways

• The necroptosis pathway intersects with pathways related to cardiovascular, inflammatory, and neurodegenerative diseases .

Pharmacokinetics (ADME)

• These properties impact bioavailability and therapeutic efficacy .

Result of Action

• Therapeutically, this could be beneficial in diseases where necroptosis contributes to pathology .

Action Environment

• Stability under different environmental contexts affects overall therapeutic success .

Future Directions

The synthesis of “8-(2-methoxybenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” and its use in the production of spirotetramat has significant applications and market prospects. The method used for its synthesis has advantages such as mild conditions, simple operation, and good to excellent yields in each step, making it a promising area for future research and development.